Cas no 2166189-53-1 ((3R,4S)-4-Fluoro-N-(3-methoxypropyl)oxolan-3-amine)

• Product Name: (3R,4S)-4-Fluoro-N-(3-methoxypropyl)oxolan-3-amine
• CAS No: 2166189-53-1
• MF: C₈H₁₆FNO₂
• MW: 177.216546058655
• CID: 5043805
• Update Time: 2025-05-19

(3R,4S)-4-Fluoro-N-(3-methoxypropyl)oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-fluoro-N-(3-methoxypropyl)oxolan-3-amine
• (3R,4S)-4-Fluoro-N-(3-methoxypropyl)oxolan-3-amine

• Inchi： 1S/C8H16FNO2/c1-11-4-2-3-10-8-6-12-5-7(8)9/h7-8,10H,2-6H2,1H3/t7-,8-/m1/s1
• InChI Key： UTIATAUULMQMTB-HTQZYQBOSA-N
• SMILES： F[C@@H]1COC[C@H]1NCCCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 124
• XLogP3: 0.1
• Topological Polar Surface Area: 30.5

Additional information on (3R,4S)-4-Fluoro-N-(3-methoxypropyl)oxolan-3-amine

Comprehensive Overview of (3R,4S)-4-Fluoro-N-(3-methoxypropyl)oxolan-3-amine (CAS No. 2166189-53-1)

The compound (3R,4S)-4-Fluoro-N-(3-methoxypropyl)oxolan-3-amine (CAS No. 2166189-53-1) is a fluorinated heterocyclic amine with significant potential in pharmaceutical and agrochemical applications. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The presence of a fluoro group and a methoxypropyl side chain enhances its reactivity and selectivity, which is crucial for targeted drug design. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like (3R,4S)-4-Fluoro-N-(3-methoxypropyl)oxolan-3-amine has surged, driven by their applications in drug discovery and material science. Fluorination is a key strategy in modern medicinal chemistry, as it improves metabolic stability and bioavailability. This compound's oxolan-3-amine core also contributes to its versatility, enabling modifications for diverse therapeutic targets. Users searching for "fluorinated amine synthesis" or "stereoselective heterocycles" will find this compound particularly relevant, as it exemplifies cutting-edge advancements in organic synthesis.

The synthesis of CAS No. 2166189-53-1 involves multi-step processes, including asymmetric hydrogenation and fluorination reactions. These methods are frequently discussed in academic forums and industry publications, reflecting their importance in green chemistry and sustainable manufacturing. Environmental concerns and regulatory pressures have led to a growing interest in eco-friendly synthetic routes, making this compound a case study for optimizing yield and minimizing waste. Its chiral purity is another critical factor, as enantiomeric excess directly impacts efficacy in pharmaceutical formulations.

From a commercial perspective, (3R,4S)-4-Fluoro-N-(3-methoxypropyl)oxolan-3-amine is gaining traction in custom synthesis and contract research organizations (CROs). Its applications span central nervous system (CNS) therapeutics and antiviral agents, areas where fluorinated molecules are heavily investigated. Searches for "CNS-active fluorinated compounds" or "amine-based antiviral intermediates" often highlight this molecule's relevance. Additionally, its methoxypropyl moiety offers solubility advantages, addressing formulation challenges in drug development.

Analytical characterization of CAS No. 2166189-53-1 typically employs techniques like NMR, HPLC, and mass spectrometry. These methods ensure compliance with stringent quality standards, a priority for regulatory submissions. The compound's stability under various pH conditions is another area of interest, particularly for oral dosage forms. As the pharmaceutical industry shifts toward patient-centric formulations, such properties become increasingly valuable.

In conclusion, (3R,4S)-4-Fluoro-N-(3-methoxypropyl)oxolan-3-amine represents a convergence of innovation in synthetic chemistry and therapeutic potential. Its structural features align with current research priorities, including fluorine medicinal chemistry and chiral building blocks. For researchers and manufacturers, this compound offers a compelling example of how tailored molecular design can address complex challenges in life sciences and beyond.